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Compound of Interest

Compound Name: C25H30FN304

cat. No.: B1262344

Technical Dossier: C25H30FN304

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides the definitive identification of the compound with the
molecular formula C25H30FN304. It includes the International Union of Pure and Applied
Chemistry (IUPAC) name and the Chemical Abstracts Service (CAS) number. This information
is fundamental for researchers engaged in chemical synthesis, pharmacological studies, and
drug development.

Compound Identification

The molecular formula C25H30FN304 corresponds to the active pharmaceutical ingredient
Atorvastatin.[1] Atorvastatin is a member of the statin class of medications, which are used to
lower cholesterol and prevent cardiovascular disease.[1][2][3] It functions by inhibiting HMG-
CoA reductase, a critical enzyme in the cholesterol biosynthesis pathway.[1][2]

Chemical Identifiers

The primary identifiers for Atorvastatin are its IUPAC name and CAS number, which are
essential for unambiguous identification in research and regulatory documentation.
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Identifier Value

(3R,5R)-7-[2-(4-Fluorophenyl)-3-phenyl-4-
IUPAC Name (phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-
dihydroxyheptanoic acid[1][2]

CAS Number 134523-00-5[1][2][4][5]
Molecular Formula C33H35FN205[2][4][5]
Synonyms Atorvastatin acid, Atorvastatin free acid[5][6]

Note: The molecular formula provided in the query (C25H30FN304) appears to be incorrect for
Atorvastatin. The correct molecular formula for the free acid form of Atorvastatin is
C33H35FN205.[2][4][5] Atorvastatin is often supplied as a calcium salt.[3][7][8]

Experimental Protocols and Data

Detailed experimental protocols for the synthesis of Atorvastatin have been published.[1] The
process chemistry often involves establishing the stereocenters of the molecule through a
chiral pool approach, starting from an inexpensive natural product.[1] For analytical purposes, a
variety of methods are employed, and reference standards are available.

As this document serves as a high-level technical guide for the identification of the compound,
specific experimental data from individual studies are not included. Researchers should refer to
peer-reviewed literature for detailed experimental protocols and results related to the synthesis,
pharmacology, and clinical use of Atorvastatin.

Logical Relationships and Workflows

The identification of a chemical compound based on its molecular formula is a foundational
step in chemical and pharmaceutical research. The workflow for this process is straightforward
and can be visualized as follows.

Caption: Workflow for Chemical Identification.

The mechanism of action for Atorvastatin involves the inhibition of a key enzyme in the
cholesterol biosynthesis pathway. This relationship can be represented in a simplified diagram.
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Caption: Atorvastatin's Mechanism of Action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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